N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide
Overview
Description
N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide, also known as BXT-14255, is a synthetic compound that has shown great potential in various scientific research applications. BXT-14255 belongs to a class of compounds called xanthene derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments.
Mechanism of Action
N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression. HDAC inhibitors, such as N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide, have been shown to have anti-tumor effects and potential therapeutic benefits for various diseases.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide has been shown to have anti-inflammatory and neuroprotective effects in preclinical studies.
Advantages and Limitations for Lab Experiments
One advantage of using N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide in laboratory experiments is its specificity for HDAC inhibition. N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide has been shown to selectively inhibit HDAC activity without affecting other enzymes. However, one limitation of using N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide. One area of interest is the development of N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide analogs with improved solubility and potency. In addition, further studies are needed to determine the efficacy of N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide in various disease models and to investigate its potential use in combination with other therapeutic agents.
Synthesis Methods
The synthesis of N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide involves the reaction of 2-aminothiophenol with 2-hydroxy-1,4-naphthoquinone in the presence of acetic acid and acetic anhydride. The resulting compound is then treated with 2-chloro-N-(4-nitrophenyl)acetamide to yield N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide.
Scientific Research Applications
N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide has been studied for its potential use as a therapeutic agent in various diseases, including cancer and neurodegenerative disorders. In cancer research, N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative disorder research, N-1,3-benzothiazol-2-yl-9H-xanthene-9-carboxamide has been shown to have neuroprotective effects and improve cognitive function.
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-9H-xanthene-9-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N2O2S/c24-20(23-21-22-15-9-3-6-12-18(15)26-21)19-13-7-1-4-10-16(13)25-17-11-5-2-8-14(17)19/h1-12,19H,(H,22,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKOPNLUYOHOGFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NC4=NC5=CC=CC=C5S4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzothiazol-2-yl)-9H-xanthene-9-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-bromo-2-chloro-N-[2-(1-pyrrolidinyl)-5-(trifluoromethyl)phenyl]benzamide](/img/structure/B4964406.png)
![5-{2-[(4-methyl-2-oxido-1,2,5-oxadiazol-3-yl)methoxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4964408.png)
![2-methyl-3-nitro-N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]benzamide](/img/structure/B4964446.png)
![ethyl 4-{[({2,2,2-trichloro-1-[(2-chlorobenzoyl)amino]ethyl}amino)carbonothioyl]amino}benzoate](/img/structure/B4964454.png)
![methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate](/img/structure/B4964472.png)
![3-chloro-N-[3-(4-fluorophenoxy)-5-nitrophenyl]-1-benzothiophene-2-carboxamide](/img/structure/B4964478.png)
![N-({[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]amino}carbonothioyl)-4-propoxybenzamide](/img/structure/B4964481.png)
![N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]-2-chloro-4-nitrobenzamide](/img/structure/B4964489.png)
![N-(3-isoxazolylmethyl)-N-methyl-5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinamine](/img/structure/B4964504.png)